Cas no 2172522-34-6 (2-{2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid)

• Product Name: 2-{2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• CAS No: 2172522-34-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6383874
• PubChem ID: 165802983
• Update Time: 2025-10-31

2-{2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• 2172522-34-6
• 2-{2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethoxy}acetic acid
• EN300-1490299

• Inchi： 1S/C25H30N2O6/c1-3-25(4-2,23(30)26-13-14-32-16-22(28)29)27-24(31)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,3-4,13-16H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： NMUATOWFJHYMED-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid

Comprehensive Overview of 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid (CAS No. 2172522-34-6)

In the realm of organic chemistry and pharmaceutical research, 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid (CAS No. 2172522-34-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the ethoxyacetic acid moiety, make it a versatile building block for researchers.

The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). This characteristic aligns with the growing demand for green chemistry and sustainable synthetic methodologies, topics that dominate contemporary scientific discourse. Researchers frequently search for "Fmoc-protected amino acids applications" or "CAS 2172522-34-6 solubility", reflecting the compound's practical relevance in laboratories worldwide.

One of the most notable applications of 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid lies in the development of peptide-based therapeutics, a field experiencing exponential growth due to the rise of biologics and personalized medicine. The compound's carboxylate functionality enables efficient conjugation with other molecules, addressing common search queries like "how to modify peptide side chains" or "Fmoc-amino acid linker strategies". Its compatibility with automated synthesizers also answers the industry's need for high-throughput peptide production.

From a structural perspective, the 2-ethyl-2-aminobutanoic acid backbone contributes to the compound's steric profile, influencing its conformational properties in peptide chains. This aspect is particularly relevant to researchers investigating peptide secondary structures or protein folding mechanisms, frequent topics in molecular biology forums. The ethoxyacetic acid segment provides additional flexibility, making the compound valuable for creating PEG-like spacers in bioconjugation – a technique gaining traction in ADC (antibody-drug conjugate) development.

Quality control of CAS 2172522-34-6 remains a critical consideration, as evidenced by search trends for "HPLC methods for Fmoc-amino acid analysis" and "NMR characterization of protected amino acids". The compound typically exhibits high purity (>95%) by HPLC, with characteristic UV absorption at 265-295 nm due to the fluorenyl chromophore. This property facilitates real-time monitoring during synthesis, addressing the pharmaceutical industry's emphasis on process analytical technology (PAT).

Storage and handling recommendations for 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid often appear in technical queries. Best practices suggest storage at -20°C under inert atmosphere, with particular attention to moisture sensitivity – a common concern reflected in searches for "Fmoc compound stability". These protocols align with current good manufacturing practice (cGMP) standards, increasingly relevant as more researchers transition from discovery to development phases.

The compound's role extends beyond traditional peptide chemistry into emerging fields like supramolecular chemistry and materials science. Its amphiphilic nature enables participation in self-assembly processes, a hot topic in nanotechnology research. This versatility explains the growing number of publications referencing CAS 2172522-34-6 in contexts ranging from drug delivery systems to biofunctionalized surfaces.

Regulatory considerations for Fmoc-protected compounds remain straightforward, as they fall outside controlled substance categories. However, researchers often seek information about "Fmoc-amino acid safety data" or "biocompatibility of peptide intermediates", reflecting the broader industry focus on occupational health and environmental impact. The compound's non-hazardous classification under most regulatory frameworks facilitates its global distribution and use.

Future applications of 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid may expand into click chemistry and bioorthogonal reactions, given the increasing popularity of these techniques in bioconjugation. The compound's carboxylic acid handle positions it well for amide coupling or esterification reactions – techniques frequently searched alongside "peptide modification strategies". As the pharmaceutical industry continues to embrace continuous manufacturing, the reliable performance of this building block in flow chemistry setups may further enhance its utility.

In summary, 2-{2-[2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido]ethoxy}acetic acid represents a sophisticated tool in modern chemical synthesis, bridging traditional peptide chemistry with cutting-edge applications. Its CAS No. 2172522-34-6 serves as a key identifier for researchers navigating the complex landscape of protected amino acid derivatives. As scientific inquiry continues to evolve toward more complex biomolecular architectures, compounds like this will undoubtedly remain at the forefront of innovative therapeutic development and advanced materials design.